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Compound of Interest

Compound Name: Tridemorph

Cat. No.: B166831

In-Depth Technical Guide: N-tridecyl-2,6-
dimethylmorpholine

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the chemical properties, biological

activity, and experimental evaluation of N-tridecyl-2,6-dimethylmorpholine, a systemic fungicide
commonly known as Tridemorph.

Chemical and Physical Properties

N-tridecyl-2,6-dimethylmorpholine is a morpholine derivative with a long alkyl chain, which
contributes to its fungicidal activity. Its key quantitative properties are summarized below.

Property Value Source
Molecular Formula C19H39NO [1]
Molecular Weight 297.5 g/mol [2]
IUPAC Name 2,6-Dimethy-4- [1]

tridecylmorpholine

CAS Number 81412-43-3 [1]
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Mode of Action and Signaling Pathways

The primary mode of action of N-tridecyl-2,6-dimethylmorpholine is the inhibition of ergosterol
biosynthesis in fungi, which is an essential component of their cell membranes.[3][4] This
disruption of the fungal cell membrane ultimately leads to cell death.

The key enzymatic targets in the ergosterol biosynthesis pathway are:

o Sterol A*-reductase: This enzyme is involved in the reduction of the double bond at the 14th

position of the sterol precursor.

o Sterol A% - A’-isomerase: This enzyme catalyzes the isomerization of the double bond from
the 8th to the 7th position in the sterol ring.[5]

By inhibiting these enzymes, Tridemorph causes an accumulation of abnormal sterol
precursors and a depletion of ergosterol, leading to altered membrane fluidity and function, and
ultimately inhibiting fungal growth.

In addition to its effects on fungi, N-tridecyl-2,6-dimethylmorpholine has been observed to affect
sterol biosynthesis in plants. In plants, it inhibits the enzyme cycloeucalenol-obtusifoliol
isomerase, which is involved in the opening of the cyclopropane ring of cyclopropy! sterols.[6]
[7] This leads to an accumulation of 93,19-cyclopropyl sterols and a depletion of the normally
abundant A>-sterols.[6][7]

Below is a diagram illustrating the inhibitory action of N-tridecyl-2,6-dimethylmorpholine on the

fungal ergosterol biosynthesis pathway.
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Inhibition of Fungal Ergosterol Biosynthesis by N-tridecyl-2,6-dimethylmorpholine
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Workflow for Plant Sterol Analysis after N-tridecyl-2,6-dimethylmorpholine Treatment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b166831?utm_src=pdf-body-img
https://www.benchchem.com/product/b166831?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. ujms.net [ujims.net]

2. US4504363A - Preparation of cis-2,6-dimethylmorpholine - Google Patents
[patents.google.com]

3. cabidigitallibrary.org [cabidigitallibrary.org]
e 4. apsnet.org [apsnet.org]
» 5. cabidigitallibrary.org [cabidigitallibrary.org]

e 6. Manipulation by tridemorph, a systemic fungicide, of the sterol composition of maize
leaves and roots - PubMed [pubmed.ncbi.nlm.nih.gov]

e 7. Manipulation by Tridemorph, a Systemic Fungicide, of the Sterol Composition of Maize
Leaves and Roots - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Molecular formula and weight of N-tridecyl-2,6-
dimethylmorpholine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166831#molecular-formula-and-weight-of-n-tridecyl-
2-6-dimethylmorpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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